Cas no 874787-49-2 (3-(6-Chloro-2H-chromen-3-yl)prop-2-enoic acid)

• Product Name: 3-(6-Chloro-2H-chromen-3-yl)prop-2-enoic acid
• CAS No: 874787-49-2
• MF: C₁₂H₉ClO₃
• MW: 236.65
• CID: 5147326
• PubChem ID: 7131589
• Update Time: 2025-05-19

3-(6-Chloro-2H-chromen-3-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-Chloro-2H-chromen-3-yl)prop-2-enoic acid

• Inchi： 1S/C12H9ClO3/c13-10-2-3-11-9(6-10)5-8(7-16-11)1-4-12(14)15/h1-6H,7H2,(H,14,15)/b4-1+
• InChI Key： ZJGKTNRMAWNURS-DAFODLJHSA-N
• SMILES： C(/C1=CC2=CC(=CC=C2OC1)Cl)=C\C(=O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 3-(6-Chloro-2H-chromen-3-yl)prop-2-enoic acid

Introduction to 3-(6-Chloro-2H-chromen-3-yl)prop-2-enoic Acid (CAS No. 874787-49-2)

3-(6-Chloro-2H-chromen-3-yl)prop-2-enoic acid, identified by its CAS number 874787-49-2, is a significant compound in the field of chemical and pharmaceutical research. This molecule, featuring a 6-Chloro-2H-chromen-3-yl substituent, has garnered attention due to its potential applications in drug development and biological studies. The structure of this compound consists of a chromene core appended with a prop-2-enoic acid moiety, which suggests diverse chemical reactivity and biological interactions.

The chromene scaffold is a well-known pharmacophore in medicinal chemistry, often associated with antimicrobial, anti-inflammatory, and antioxidant properties. The introduction of a chlorine atom at the 6-position enhances the electrophilicity of the chromene ring, making it more susceptible to nucleophilic substitution reactions. This feature is particularly valuable in synthetic chemistry, where it allows for the facile introduction of various functional groups. The prop-2-enoic acid side chain provides an acidic functionality, which can participate in hydrogen bonding and salt formation, further expanding the compound's utility in drug design.

In recent years, there has been a growing interest in chromene derivatives due to their reported biological activities. Studies have shown that compounds containing the chromene moiety exhibit promising effects in modulating enzyme activity and cell signaling pathways. For instance, certain chromenes have been investigated for their potential role in inhibiting kinases and other enzymes involved in cancer progression. The presence of the 6-Chloro group in 3-(6-Chloro-2H-chromen-3-yl)prop-2-enoic acid may enhance its binding affinity to target proteins, making it a valuable candidate for further pharmacological exploration.

The prop-2-enoic acid moiety also contributes to the compound's versatility. This functional group can be further modified through esterification or amidation to produce derivatives with tailored properties. Such modifications are crucial in optimizing drug candidates for better solubility, bioavailability, and metabolic stability. The combination of the chromene core and the prop-2-enoic acid side chain makes 3-(6-Chloro-2H-chromen-3-yl)prop-2-enoic acid a multifaceted compound with potential applications across multiple therapeutic areas.

Recent research has highlighted the importance of natural product-inspired scaffolds in drug discovery. Chromenes are widely found in plants and exhibit a range of biological activities. By synthesizing and modifying these natural motifs, chemists can develop novel compounds with improved efficacy and reduced toxicity. 3-(6-Chloro-2H-chromen-3-yl)prop-2-enoic acid aligns with this trend, offering a synthetic platform for exploring new therapeutic interventions.

The chemical synthesis of 3-(6-Chloro-2H-chromen-3-yl)prop-2-enoic acid involves several key steps. Initially, the chromene ring is typically synthesized through condensation reactions between coumarin derivatives and appropriate alkynes or aldehydes. The introduction of the chlorine atom can be achieved via electrophilic aromatic substitution or through halogen exchange reactions. Subsequently, the prop-2-enoic acid side chain is introduced through vinylation or carboxylation reactions. These synthetic strategies highlight the compound's accessibility and suitability for further derivatization.

In terms of biological evaluation, 3-(6-Chloro-2H-chromen-3-yloxy)propanoic acid has been tested for various pharmacological activities. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to inflammatory diseases and cancer. Additionally, its ability to interact with biological targets may make it useful in developing treatments for neurological disorders. Further investigation into its mechanism of action will be essential to fully understand its potential therapeutic benefits.

The structural features of 3-(6-Chloro-o-chromenyl)propanoic acid also make it an interesting candidate for material science applications. The presence of both aromatic and aliphatic moieties allows for interactions with a wide range of materials, making it suitable for use as a crosslinking agent or modifier in polymer formulations. Such applications could lead to advancements in areas such as coatings, adhesives, and specialty plastics.

In conclusion, 3-(6-Chloro-o-chromenyl)propanoic acid (CAS No. 87478749) is a versatile compound with significant potential in pharmaceutical and material science research. Its unique structure combines a reactive chromene core with an acidic propenoate side chain, offering opportunities for diverse chemical modifications and biological applications. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in drug development and industrial applications.